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Compound of Interest

Compound Name: Ametryn-13C,d3

Cat. No.: B12418654

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical
properties of Ametryn-13C,d3, an isotopically labeled form of the herbicide Ametryn. This
document is intended to serve as a valuable resource for researchers and professionals
engaged in drug development, metabolism studies, and environmental analysis.

Core Physical and Chemical Data

Stable isotopically labeled compounds, such as Ametryn-13C,d3, are essential tools in
scientific research. The incorporation of heavy isotopes like Carbon-13 (*3C) and Deuterium (D)
allows for the precise tracking and quantification of molecules in complex biological and
environmental systems without the need for radioactive materials.[1][2][3] Ametryn-13C,d3 is
particularly useful as an internal standard in quantitative analyses using techniques like Gas
Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass
Spectrometry (LC-MS).[4]

While specific experimental data for the physical properties of Ametryn-13C,d3 are not readily
available in the literature, the properties of its unlabeled counterpart, Ametryn, provide a close

approximation. The slight increase in molecular weight due to isotopic labeling is not expected
to significantly alter these macroscopic properties.

Table 1: Physical and Chemical Properties of Ametryn and Ametryn-13C,d3
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Data Source

Property Ametryn Ametryn-13C,d3
(Ametryn)
White to off-white White to off-white
Appearance . ) --INVALID-LINK--
solid solid
--INVALID-LINK--, --
Molecular Formula CoH17NsS Cs13CH14D3NsS
INVALID-LINK--
_ --INVALID-LINK--, --
Molecular Weight 227.33 g/mol 231.34 g/mol
INVALID-LINK--
CAS Number 834-12-8 834-12-8 (unlabeled) --INVALID-LINK--
Not explicitly reported;
Melting Point 88-89 °C (190-192 °F)  expected to be very [5]
similar to Ametryn.
Boiling Point 337 °C at 98.6 kPa Not reported.
Not reported,;
Solubility in Water 185 mg/L at 20 °C expected to be very --INVALID-LINK--
similar to Ametryn.
Acetone: 56.9 g/100
mLMethylene
chloride: 61.4 g/100
o , mLMethanol: 51.6 Not reported;
Solubility in Organic
/100 mLToluene: expected to be very --INVALID-LINK--

Solvents (at 25 °C)

46.0 g/100 mLn-
Octanol: 24.2 g/100
mLn-Hexane: 1.4
/100 mL

similar to Ametryn.

Chemical Stability

Stable in neutral,

weakly acidic, and

weakly alkaline media.

Hydrolyzed by strong

Expected to have

similar stability to

i Ametryn.
acids (pH 1) and
alkalis (pH 13).
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Experimental Protocols

Detailed experimental protocols for the determination of the physical and chemical properties of
Ametryn-13C,d3 are not published. However, standard methodologies for organic compounds
can be readily applied. The following sections outline generalized protocols for key analytical
techniques.

Determination of Melting Point

The melting point of a solid is a key indicator of its purity. A sharp melting point range (typically
0.5-1 °C) is characteristic of a pure compound.

Methodology:

o Sample Preparation: A small amount of finely powdered Ametryn-13C,d3 is packed into a
capillary tube to a height of 1-2 mm.

e Apparatus: A calibrated melting point apparatus (e.g., Mel-Temp or similar) is used.

o Measurement: The capillary tube is placed in the heating block of the apparatus. The
temperature is increased at a slow, controlled rate (approximately 1-2 °C per minute) near
the expected melting point.

o Data Recording: The temperature at which the first drop of liquid appears and the
temperature at which the entire sample becomes liquid are recorded as the melting point
range.

Determination of Solubility

Solubility is a fundamental physical property that dictates the behavior of a compound in
various solvents and biological systems.

Methodology:

e Solvent Selection: A range of solvents of varying polarities (e.g., water, ethanol, acetone,
hexane) are used.
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e Procedure: A small, accurately weighed amount of Ametryn-13C,d3 (e.g., 1-5 mg) is placed
in a vial. A known volume of the selected solvent (e.g., 1 mL) is added.

» Equilibration: The mixture is agitated vigorously at a constant temperature until equilibrium is
reached (typically several hours).

e Analysis: The concentration of the dissolved Ametryn-13C,d3 in the supernatant is
determined using a suitable analytical technique, such as High-Performance Liquid
Chromatography (HPLC) or UV-Vis Spectroscopy.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis

GC-MS is a powerful technique for the separation, identification, and quantification of volatile
and semi-volatile compounds.

Methodology:

¢ Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron
impact (El) ionization source is used.

o Chromatographic Conditions:

[¢]

Column: A non-polar capillary column, such as an HP-5MS (30 m x 0.25 mm i.d., 0.25 pum
film thickness), is typically employed.

[¢]

Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min).

o

Injector: Splitless injection at 250 °C.

o

Oven Temperature Program: A temperature gradient is used to ensure optimal separation,
for example, starting at 50 °C and ramping up to 300 °C.

e Mass Spectrometry Conditions:

o lonization Mode: Electron Impact (El) at 70 eV.
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o Acquisition Mode: Full scan for qualitative analysis and Selected lon Monitoring (SIM) for
guantitative analysis. Key ions for Ametryn are m/z 227 (molecular ion) and characteristic
fragment ions.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MSIMS) Analysis

LC-MS/MS is highly sensitive and selective, making it ideal for analyzing non-volatile
compounds in complex matrices.

Methodology:

¢ Instrumentation: A high-performance liquid chromatograph coupled to a tandem mass
spectrometer with an electrospray ionization (ESI) source.

o Chromatographic Conditions:
o Column: A reversed-phase column, such as a C18 column, is commonly used.

o Mobile Phase: A gradient of acetonitrile and water, often with additives like formic acid or
ammonium acetate to improve ionization.

o Flow Rate: A typical flow rate is around 0.3-0.5 mL/min.
e Mass Spectrometry Conditions:
o lonization Mode: Positive ion electrospray ionization (ESI+).

o Acquisition Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity in
guantitative studies.

Signaling and Metabolic Pathways
Inhibition of Photosynthesis

Ametryn, like other triazine herbicides, acts as a potent inhibitor of photosynthesis in
susceptible plants. Its primary target is the D1 protein in Photosystem Il (PSIl) of the
photosynthetic electron transport chain. By binding to the D1 protein, Ametryn blocks the flow
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of electrons, leading to a cascade of events that ultimately cause oxidative damage and cell
death.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12418654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

,Eipsi,s,ts),a,n,d,i)zhibité,,,
Photosystem 11 (PSII)
P680 Light Energy P N Electron Transfer QA (Plastoquinone) |  Electron Transfer
P . Pool | Electron Transfer

Ametryn

l

Cytochrome b6éf ‘*)‘ Photosystem | (PSI)

1

|

!

Phase»l—Metabel—i&m—fEWe@ i
A4 .

S-Oxidation [<—| N-Dealkylation

Side-chain C-Oxidation

Y

Y

Y

Metabolites

(e.g., Desethylametryne, Deisopropylametryne)

Y

Conjugation

Phase II Metabolism

Excretion

Excretion

© 2025 BenchChem. All rights reserved.

7/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12418654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sample Collection
(e.g., Plasma, Soil, Water)

!

Spiking with
Ametryn-13C,d3
(Internal Standard)

!

Sample Extraction
(e.g., LLE, SPE)

!

LC-MS/MS Analysis

!

Data Processing and
Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Ametryn-13C,d3:
Physical and Chemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12418654#ametryn-13c-d3-physical-and-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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